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Compound of Interest

Compound Name: Methyl 4-hydroxy-3-iodobenzoate

Cat. No.: B082920 Get Quote

An In-depth Technical Guide to Methyl 4-
hydroxy-3-iodobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of Methyl 4-hydroxy-3-iodobenzoate. This compound serves as a valuable

intermediate in organic synthesis, particularly in the development of novel pharmaceutical

agents.

Core Chemical Properties and Structure
Methyl 4-hydroxy-3-iodobenzoate is a halogenated derivative of methylparaben. Its chemical

structure and key identifiers are presented below. The presence of an iodine atom on the

aromatic ring makes it a versatile precursor for various cross-coupling reactions, enabling the

introduction of diverse functional groups.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b082920?utm_src=pdf-interest
https://www.benchchem.com/product/b082920?utm_src=pdf-body
https://www.benchchem.com/product/b082920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure of Methyl 4-hydroxy-3-iodobenzoate
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Caption: Chemical structure of Methyl 4-hydroxy-3-iodobenzoate.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 4-hydroxy-3-iodobenzoate is

provided in the table below.
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Property Value Reference

Molecular Formula C₈H₇IO₃ [1][2]

Molecular Weight 278.04 g/mol [2][3][4]

CAS Number 15126-06-4 [1][2]

Melting Point 155-159 °C [1]

Appearance Solid

IUPAC Name
methyl 4-hydroxy-3-

iodobenzoate
[2]

InChI Key
PXNOLLHARLSLHY-

UHFFFAOYSA-N
[1][2]

SMILES COC(=O)C1=CC(=C(C=C1)O)I [1][2]

Spectral Data Summary
While raw spectral data is not included, the following table summarizes the expected

characteristic signals for Methyl 4-hydroxy-3-iodobenzoate based on its structure. Actual

spectral data can be found in the cited references.[2][5]
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Spectroscopy Expected Key Signals

¹H NMR

Signals corresponding to the aromatic protons

(with splitting patterns influenced by the

substituents), a singlet for the hydroxyl proton,

and a singlet for the methyl ester protons.

¹³C NMR

Resonances for the aromatic carbons (including

those directly attached to iodine, hydroxyl, and

carboxyl groups), the carbonyl carbon of the

ester, and the methyl carbon of the ester.

IR Spectroscopy

Characteristic absorption bands for the O-H

stretch of the phenol, C=O stretch of the ester,

C-O stretches, and aromatic C-H and C=C

stretches.

Mass Spectrometry

The molecular ion peak (M+) is expected at m/z

corresponding to the molecular weight (278.04).

Fragmentation patterns would likely involve the

loss of the methoxy group or the entire ester

group.

Experimental Protocols
Synthesis of Methyl 4-hydroxy-3-iodobenzoate
A common method for the synthesis of Methyl 4-hydroxy-3-iodobenzoate involves the

iodination of Methyl 4-hydroxybenzoate. A detailed protocol is outlined below.[1]

Materials:

Methyl 4-hydroxybenzoate

Iodine monochloride (ICl)

Acetic acid

Procedure:
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Dissolve Methyl 4-hydroxybenzoate (0.233 mol) in 200 mL of acetic acid in a suitable

reaction vessel.

Heat the mixture to 65°C with stirring.

Slowly add a solution of iodine monochloride (0.233 mol) dissolved in 50 mL of acetic acid

dropwise over a period of 40 minutes.

Maintain the reaction mixture at 65°C for 5 hours with continuous stirring.

Allow the reaction to stir at room temperature for an additional 16 hours.

Collect the precipitated product by filtration.

Wash the solid product with water.

Dry the product under vacuum to yield Methyl 4-hydroxy-3-iodobenzoate.
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Synthesis Workflow for Methyl 4-hydroxy-3-iodobenzoate

Start: Dissolve Methyl
4-hydroxybenzoate in Acetic Acid

Heat to 65°C

Add ICl solution
dropwise over 40 min

React at 65°C for 5 hours

Stir at Room Temperature
for 16 hours

Filter the precipitate

Wash with water

Dry under vacuum

End: Obtain Methyl
4-hydroxy-3-iodobenzoate
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Caption: A flowchart illustrating the synthesis of Methyl 4-hydroxy-3-iodobenzoate.
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Role in Drug Development and Research
Methyl 4-hydroxy-3-iodobenzoate is not typically investigated for its direct biological activity.

Instead, its significance lies in its utility as a versatile building block in the synthesis of more

complex molecules with potential therapeutic applications. The presence of the iodine atom

allows for the facile introduction of various functionalities through well-established cross-

coupling reactions, such as Suzuki, Sonogashira, and Heck couplings. This strategic placement

of a reactive handle on a benzoate scaffold is highly valuable in medicinal chemistry for the

construction of compound libraries for drug discovery.

For instance, it can be a precursor for the synthesis of novel acylhydrazones, a class of

compounds known to exhibit a wide range of biological activities, including antimicrobial and

anticancer effects.[6]
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Role as a Synthetic Intermediate
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Caption: The role of Methyl 4-hydroxy-3-iodobenzoate as a key intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["Methyl 4-hydroxy-3-iodobenzoate" chemical properties
and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082920#methyl-4-hydroxy-3-iodobenzoate-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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